Cas no 1909294-65-0 (rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride)
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride
- EN300-262596
- 1909294-65-0
- (1R,2R)-1-(4-Tert-butylphenyl)-2-methylcyclopropan-1-amine;hydrochloride
-
- MDL: MFCD29763316
- Inchi: 1S/C14H21N.ClH/c1-10-9-14(10,15)12-7-5-11(6-8-12)13(2,3)4;/h5-8,10H,9,15H2,1-4H3;1H/t10-,14-;/m1./s1
- InChI Key: LDWQVQAURLEQKE-BWTUWSSMSA-N
- SMILES: N[C@]1(C2C=CC(C(C)(C)C)=CC=2)C[C@H]1C.Cl
Computed Properties
- Exact Mass: 239.1440774g/mol
- Monoisotopic Mass: 239.1440774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262596-0.05g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 0.05g |
$268.0 | 2024-06-18 | |
| Enamine | EN300-262596-0.1g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 0.1g |
$400.0 | 2024-06-18 | |
| Enamine | EN300-262596-0.25g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 0.25g |
$572.0 | 2024-06-18 | |
| Enamine | EN300-262596-0.5g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 0.5g |
$902.0 | 2024-06-18 | |
| Enamine | EN300-262596-1.0g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 1.0g |
$1157.0 | 2024-06-18 | |
| Enamine | EN300-262596-2.5g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 2.5g |
$2268.0 | 2024-06-18 | |
| Enamine | EN300-262596-5.0g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 5.0g |
$3355.0 | 2024-06-18 | |
| Enamine | EN300-262596-10.0g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 10.0g |
$4974.0 | 2024-06-18 | |
| Enamine | EN300-262596-1g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 1g |
$1157.0 | 2023-09-14 | |
| Enamine | EN300-262596-5g |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride |
1909294-65-0 | 92% | 5g |
$3355.0 | 2023-09-14 |
rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride
Rac-(1R,2R)-1-(4-Tert-Butylphenyl)-2-Methylcyclopropan-1-Amine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1909294-65-0, known as rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a cyclopropane ring system, which is a three-membered carbon ring, fused with an amine group and substituted with a bulky tert-butylphenyl group. This combination of structural elements contributes to its distinctive chemical properties and biological activity.
Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The tert-butylphenyl substituent in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the stereochemistry at the (1R,2R) configuration is critical for ensuring optimal interaction with target proteins, making this compound a promising candidate for therapeutic interventions.
One of the most intriguing aspects of rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride is its ability to act as a modulator of PPIs. PPIs are essential for various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. By targeting these interactions, this compound has shown potential in inhibiting the growth of cancer cells in vitro and in vivo models. Recent research has demonstrated its efficacy in disrupting the interaction between specific oncogenic proteins, thereby inducing apoptosis in cancer cells while sparing normal cells.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of advanced catalytic methods and stereoselective reactions has enabled chemists to achieve high yields and purity levels. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its stability and ease of formulation.
In terms of applications, rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that it exhibits potent antiproliferative activity against various human cancer cell lines, including those resistant to conventional chemotherapy. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating brain tumors.
Another area where this compound has shown promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate amyloid-beta aggregation and reduce neurotoxicity has been demonstrated in experimental models. These findings underscore the versatility of this compound in addressing diverse therapeutic targets.
From an analytical standpoint, the characterization of rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure, stereochemistry, and stability under various conditions.
In conclusion, rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride (CAS No. 1909294-65-0) represents a significant advancement in medicinal chemistry. Its unique structural features, combined with cutting-edge research findings, position it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.
1909294-65-0 (rac-(1R,2R)-1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)